Cas no 4836-00-4 (2-Nitrobenzaldehyde oxime)

• Product Name: 2-Nitrobenzaldehyde oxime
• CAS No: 4836-00-4
• MF: C₇H₆N₂O₃
• MW: 166.13414144516
• CID: 3350470
• PubChem ID: 87573812
• Update Time: 2025-11-04

2-Nitrobenzaldehyde oxime Chemical and Physical Properties

Names and Identifiers

• BENZALDEHYDE, 2-NITRO-, OXIME, (E)-
• syn-2-Nitrobenzaldoxime [Deprotecting Agent]
• 2-Nitrobenzaldoxime
• 2-Nitrobenzaldehyde oxime
• o-Nitrobenzaldoxime
• Benzaldehyde, 2-nitro-, oxime
• (E)-N-hydroxy-1-(2-nitrophenyl)methanimine
• (NE)-N-[(2-nitrophenyl)methylidene]hydroxylamine
• N-[(2-nitrophenyl)methylidene]hydroxylamine
• syn-O-Nitrobenzaldoxime
• 2-Nitrobenzaldehyde oxime #
• (1E)-2-nitrobenzaldehyde oxime
• IHMGDCCTWRRUDX-VMPITWQZSA-N
• NSC52215
• (hydroxyimino)(2-nitrophenyl)methane
• [C(Z)]-2-Nitrobenzaldehyde oxime
• 6635-41-2
• MFCD00007187
• NSC-52215
• DTXSID201302320
• 3717-25-7
• (E)-2-nitrobenzaldehyde oxime
• AS-44437
• AKOS003243576
• CS-0452812
• STK088224
• 4836-00-4
• NSC 52215
• SCHEMBL413681
• EINECS 229-634-8
• AKOS015916679
• AI3-61279
• 229-634-8

• MDL： MFCD00007187
• Inchi： 1S/C7H6N2O3/c10-8-5-6-3-1-2-4-7(6)9(11)12/h1-5,10H/b8-5+
• InChI Key： IHMGDCCTWRRUDX-VMPITWQZSA-N
• SMILES： [O-][N+](C1C=CC=CC=1/C=N/O)=O

Computed Properties

• Exact Mass: 166.03784206g/mol
• Monoisotopic Mass: 166.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 78.4

Experimental Properties

• Melting Point: 93.0 to 97.0 deg-C

2-Nitrobenzaldehyde oxime Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501

Additional information on 2-Nitrobenzaldehyde oxime

Recent Advances in the Study of 2-Nitrobenzaldehyde Oxime (CAS: 4836-00-4): A Comprehensive Research Brief

2-Nitrobenzaldehyde oxime (CAS: 4836-00-4) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This aromatic oxime derivative, characterized by its nitro functional group at the ortho position, has demonstrated remarkable potential in various applications, ranging from medicinal chemistry to material science. The unique structural features of this compound, particularly the presence of both nitro and oxime functional groups, contribute to its diverse reactivity and biological activity profiles.

Recent studies have focused on exploring the synthetic utility and biological activities of 2-nitrobenzaldehyde oxime. A 2023 publication in the Journal of Medicinal Chemistry reported its application as a key intermediate in the synthesis of novel antimicrobial agents. The research team demonstrated that derivatives of 2-nitrobenzaldehyde oxime exhibited potent activity against multidrug-resistant bacterial strains, with minimum inhibitory concentrations (MICs) ranging from 2-8 μg/mL for various Gram-positive pathogens. This finding is particularly significant in the context of the growing global antimicrobial resistance crisis.

From a mechanistic perspective, computational chemistry studies published in early 2024 have provided new insights into the molecular interactions of 2-nitrobenzaldehyde oxime with biological targets. Molecular docking simulations revealed that the compound's oxime group forms stable hydrogen bonds with key amino acid residues in bacterial enzymes, while the nitro group participates in charge-transfer interactions. These findings were further validated through X-ray crystallography studies of protein-ligand complexes, offering a structural basis for rational drug design using this scaffold.

In the field of materials science, 2-nitrobenzaldehyde oxime has shown promise as a building block for functional materials. A recent study in Advanced Materials demonstrated its utility in the synthesis of photo-responsive polymers. The researchers utilized the compound's ability to undergo nitro-to-nitrite rearrangement upon UV irradiation, creating materials with tunable optical properties. This application opens new possibilities for developing smart coatings and optical sensors with potential biomedical applications.

The safety profile and pharmacokinetic properties of 2-nitrobenzaldehyde oxime have also been the subject of recent investigations. Toxicological studies conducted in 2023 indicated that the compound exhibits moderate acute toxicity (LD50 = 320 mg/kg in rats), with the liver being the primary target organ. However, structure-activity relationship studies have identified specific modifications that can significantly improve the compound's safety profile while maintaining its biological activity.

Looking forward, the diverse applications of 2-nitrobenzaldehyde oxime suggest it will remain an important compound in chemical biology research. Current research directions include the development of more efficient synthetic routes, exploration of its potential in anticancer drug development, and investigation of its use in catalytic systems. The compound's versatility and the growing body of research supporting its various applications make it a valuable subject for continued investigation in the pharmaceutical and chemical industries.